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Introduction
The determination of nickel concentration is crucial in various fields, including environmental

monitoring, industrial quality control, and pharmaceutical analysis due to its biological and

catalytic importance.[1][2] Dimethylglyoxime (DMG) has long been utilized as a highly

selective and sensitive reagent for the detection of nickel ions.[3] In an alkaline medium and in

the presence of an oxidizing agent, nickel(II) ions react with DMG to form a stable, water-

soluble, red-brown complex.[1][2] The intensity of the color produced is directly proportional to

the concentration of nickel, allowing for accurate quantification using spectrophotometry.[2]

This application note provides a detailed protocol for the spectrophotometric determination of

nickel using DMG in an alkaline solution, along with relevant quantitative data and a visual

representation of the experimental workflow.

Principle
The method is based on the reaction of nickel(II) ions with dimethylglyoxime in an alkaline

solution. An oxidizing agent, such as bromine water, iodine, or ammonium persulfate, is used to

oxidize Ni(II) to a higher oxidation state (likely Ni(III) or Ni(IV)), which then forms a colored

complex with DMG.[1][2] This complex exhibits maximum absorbance at approximately 445

nm.[1][2][4] By measuring the absorbance of the solution at this wavelength and comparing it to
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a calibration curve prepared from standard nickel solutions, the concentration of nickel in an

unknown sample can be determined, following Beer-Lambert's law.

Quantitative Data
The spectrophotometric analysis of nickel with DMG offers excellent sensitivity and a broad

linear range. The following table summarizes the key quantitative parameters of this method as

reported in the literature.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
445 nm [1][2][4]

Molar Absorptivity (ε) 5.42 × 10⁴ L mol⁻¹ cm⁻¹ [4]

Linear Range 0.15 - 1.5 mg L⁻¹ [5]

Limit of Detection (LOD) 13 µg L⁻¹ (0.013 mg L⁻¹) [5]

Limit of Detection (Molar) 1.7 × 10⁻⁷ mol L⁻¹ [4]

Optimal pH Range 9 - 12 [4][6]

Experimental Protocol
This protocol outlines the necessary reagents, instrumentation, and step-by-step procedure for

the spectrophotometric determination of nickel.

Reagents and Materials
Standard Nickel(II) Solution (100 ppm): Dissolve 0.4479 g of nickel(II) sulfate hexahydrate

(NiSO₄·6H₂O) or 0.673 g of ammonium nickel(II) sulfate hexahydrate

((NH₄)₂SO₄·NiSO₄·6H₂O) in deionized water and dilute to 1000 mL in a volumetric flask.[1]

From this stock solution, prepare working standards of lower concentrations (e.g., 0.5, 1, 2,

4, 6 ppm) by serial dilution.

Dimethylglyoxime Solution (1% w/v): Dissolve 1 g of dimethylglyoxime in 100 mL of 95%

ethanol.[1]
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Ammonia Solution (concentrated): To adjust the pH to the alkaline range.

Oxidizing Agent: Bromine water (saturated) or freshly prepared 2% (w/v) ammonium

persulfate solution.

Deionized Water

Sample Solution: An unknown sample containing nickel ions.

Instrumentation
UV-Vis Spectrophotometer: Capable of measuring absorbance at 445 nm.

Cuvettes: 1 cm path length, quartz or glass.

Volumetric flasks and pipettes: For accurate preparation of standards and samples.

pH meter

Procedure
Preparation of Calibration Standards:

Pipette known volumes of the working standard nickel solutions (e.g., 1, 2, 5, 10, and 15

mL of a 10 ppm standard) into a series of 50 mL volumetric flasks.

To each flask, add 5 mL of deionized water.

Sample Preparation:

Pipette a known volume of the unknown sample solution into a 50 mL volumetric flask.

The volume should be chosen such that the final nickel concentration falls within the linear

range of the assay.

Prepare a reagent blank by adding only deionized water to a 50 mL volumetric flask.

Color Development:
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To each volumetric flask (standards, sample, and blank), add 5 mL of the oxidizing agent

(e.g., bromine water). Swirl gently to mix.

Add concentrated ammonia solution dropwise until the solution becomes alkaline (pH 9-

10). The excess bromine color should disappear. Add about 2 mL of ammonia in excess.

[1]

Add 1 mL of the 1% dimethylglyoxime solution to each flask.[1]

Dilute to the 50 mL mark with deionized water, cap, and mix thoroughly by inversion.

Absorbance Measurement:

Allow the solutions to stand for 5-10 minutes for full color development.[1] The color is

stable for a limited time, so measurements should be taken consistently after a fixed time

interval.[1]

Set the spectrophotometer to a wavelength of 445 nm.

Use the reagent blank to zero the spectrophotometer.

Measure the absorbance of each standard and the unknown sample.

Data Analysis:

Plot a calibration curve of absorbance versus the concentration of the nickel standards.

Determine the concentration of nickel in the unknown sample by interpolating its

absorbance on the calibration curve.

Apply the appropriate dilution factor to calculate the nickel concentration in the original

sample.

Interferences
Several metal ions can interfere with the determination of nickel with DMG, primarily by forming

colored complexes. The most significant interferences are from copper(II), cobalt(II), and

iron(II).[4][5] The presence of citrate or tartrate ions can prevent the precipitation of iron
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hydroxides in the alkaline medium.[7] If high concentrations of interfering ions are expected,

separation techniques such as liquid-liquid extraction or solid-phase extraction may be

necessary prior to spectrophotometric analysis.[4]
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Caption: Experimental workflow for the spectrophotometric analysis of nickel.

Chemical Reaction Pathway
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Caption: Reaction pathway for the formation of the colored nickel-DMG complex.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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